Cas no 111225-66-2 (2-Pyrimidinesulfonic acid, 1,4,5,6-tetrahydro-)

• Product Name: 2-Pyrimidinesulfonic acid, 1,4,5,6-tetrahydro-
• CAS No: 111225-66-2
• MF: C₄H₈N₂O₃S
• MW: 164.182919502258
• CID: 1196688
• Update Time: 2024-08-02

2-Pyrimidinesulfonic acid, 1,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinesulfonic acid, 1,4,5,6-tetrahydro-

• Inchi： 1S/C4H8N2O3S/c7-10(8,9)4-5-2-1-3-6-4/h1-3H2,(H,5,6)(H,7,8,9)
• InChI Key： ZXLPXHKLTMTEDH-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)NCCCN=1

Computed Properties

• Exact Mass: 164.02564

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• PSA: 78.76
• pka: 8.36±0.20(Predicted)